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Compound of Interest

Compound Name: DHP-B

Cat. No.: B12387750

An Important Note on "DHP-B"

Initial research indicates that the acronym "DHP-B" is ambiguous and can refer to several
distinct substances, each with its own specific safety protocols and disposal procedures. To
ensure the safety of researchers, scientists, and drug development professionals, it is crucial to
correctly identify the substance in question before proceeding with any handling or disposal.
This guide provides detailed information for three possibilities:

o Dehaloperoxidase B: An enzyme of interest in bioremediation and biocatalysis.
e 3,4-Dihydropyran: A chemical reagent used in organic synthesis.

o DHP Dental Materials: Typically referring to dental amalgam components containing
mercury.

Please consult your laboratory's inventory and the manufacturer's safety data sheet (SDS) to
confirm the identity of your "DHP-B" before following any of the procedures outlined below.

Dehaloperoxidase B (Enzyme)

Dehaloperoxidase B (DHP-B) is a protein and its disposal generally falls under the category of
non-hazardous biological waste. However, the specific buffer solutions or other reagents mixed
with the enzyme may have their own disposal requirements.

Quantitative Data: Dehaloperoxidase B
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Property Value

Molecular Weight ~15.5 kDa[1]
Isoelectric Paoint (pl) 7.82[1]

Optimal pH for Activity Varies with substrate
Extinction Coefficient (€406) 117.6 mM~t cm~1[2]

Experimental Protocol: Disposal of Dehaloperoxidase B

This protocol outlines the disposal of decontaminated Dehaloperoxidase B solutions.
Objective: To safely dispose of Dehaloperoxidase B waste in a laboratory setting.

Materials:

Dehaloperoxidase B waste solution

10% bleach solution (or other appropriate disinfectant)

Labeled biohazard waste container

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Procedure:

o Decontamination: In a designated sink or container, add a 10% bleach solution to the
Dehaloperoxidase B waste to achieve a final concentration of at least 1% bleach. Allow the
mixture to sit for a minimum of 20 minutes to ensure the enzyme is denatured.

» Neutralization (if necessary): If a large volume of bleach was used, neutralize the solution
with a suitable quenching agent like sodium thiosulfate.

e Disposal: For small quantities, the decontaminated and neutralized solution can typically be
poured down the sanitary sewer with copious amounts of water, in accordance with local
regulations. For larger volumes or institutional policies requiring it, collect the
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decontaminated solution in a labeled biohazardous waste container for pickup by your
institution's environmental health and safety (EHS) office.

o Solid Waste: Any materials contaminated with the enzyme solution (e.g., pipette tips, tubes)
should be placed in a biohazard bag and disposed of according to your institution's
biohazardous waste stream protocols.[3]

3,4-Dihydropyran (Chemical)

3,4-Dihydropyran (DHP) is a flammable and harmful chemical. Its disposal must be handled as
hazardous waste.

: - ran
Property Value
CAS Number 110-87-2[4]
Molecular Formula CsHsO[5]
Molar Mass 84.12 g/mol [6]
Flash Point -16 °C[7]
Boiling Point 86 °C[7]
Density 0.922 g/mL[7]

Highly flammable, harmful if swallowed or in
Hazards contact with skin, causes serious eye irritation,

may form explosive peroxides.[4][5]

Experimental Protocol: Disposal of 3,4-Dihydropyran

This protocol provides a general procedure for the disposal of 3,4-Dihydropyran. Always
consult your institution's specific guidelines for hazardous chemical waste.

Objective: To safely prepare 3,4-Dihydropyran for disposal as hazardous waste.

Materials:
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e Waste 3,4-Dihydropyran

o Appropriate, labeled hazardous waste container (compatible with flammable organic
solvents)

e Fume hood

o Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, flame-
retardant lab coat

Procedure:

o Container Preparation: Obtain a designated hazardous waste container from your
institution's EHS office. Ensure it is properly labeled for flammable organic waste.[3][9]

o Waste Transfer: In a well-ventilated chemical fume hood, carefully transfer the waste 3,4-
Dihydropyran into the hazardous waste container. Avoid splashing. Do not mix with
incompatible waste streams (e.g., oxidizers, acids).[10]

o Container Sealing: Securely cap the waste container. Do not overfill; leave some headspace
for vapor expansion.

o Storage: Store the sealed container in a designated satellite accumulation area for
hazardous waste, away from sources of ignition and heat.[9]

o Pickup: Arrange for the disposal of the hazardous waste through your institution's EHS office.

DHP Chemical Disposal Workflow
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Caption: A logical workflow for the safe disposal of 3,4-Dihydropyran waste.

DHP Dental Materials (Mercury-Containing)

In a dental context, "DHP" may refer to products containing dental amalgam. The primary
hazardous component of dental amalgam is mercury. Disposal of mercury-containing waste is
strictly regulated.

; o _ | | : .

Component Approximate Percentage by Weight
Mercury ~50%][11]

Silver 40-70%[12]

Tin 12-30%[12]

Copper 12-30%[12]

Zinc <2%

Procedural Guidance: Disposal of DHP Dental Amalgam
Waste

Objective: To ensure the safe and compliant disposal of dental amalgam waste.
Core Requirements:

» Amalgam Separators: Dental practices are required to have ISO 11143 certified amalgam
separators installed to capture amalgam particles from wastewater.

o Designated Containers: Use designated, properly labeled, and sealed containers for
collecting all forms of amalgam waste.

» Licensed Disposal Service: Contract with a licensed hazardous waste hauler that specializes
in mercury and dental waste recycling.

Step-by-Step Disposal Procedures:
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e Segregation of Waste:

(¢]

Non-contact (scrap) amalgam: Unused amalgam from capsules should be collected in a
designated scrap amalgam container.

o Contact amalgam: Amalgam that has been in contact with patients, including from chair-
side traps, vacuum pump filters, and extracted teeth with amalgam fillings, must be
collected separately.

o Extracted Teeth: Teeth containing amalgam fillings are considered hazardous waste and
must not be disposed of in biohazard bags or as sharps. They should be placed in the
contact amalgam waste container.

o Empty Capsules: Once used, empty amalgam capsules can typically be disposed of in the
regular trash.

e Handling and Storage:

o All amalgam waste containers must be clearly labeled as "Hazardous Waste: Contains
Mercury".

o Store containers in a cool, secure location.
o Never dispose of amalgam waste in the trash, biohazard bags, or sharps containers.
o Never rinse amalgam waste down the drain.
e Disposal:
o Regularly schedule pickups with your licensed dental waste disposal service.

o Maintain records of all hazardous waste shipments as required by local and federal
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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